Cas no 15911-72-5 (tert-butyl 2-aminobutanoate)

Tert-butyl 2-aminobutanoate is a versatile organic compound featuring a tert-butyl group and a 2-aminobutanoate moiety. It offers high stability, low reactivity, and excellent compatibility with various organic solvents. This compound is particularly valuable for its ability to participate in nucleophilic substitution reactions, making it a crucial intermediate in the synthesis of pharmaceuticals and agrochemicals.

tert-butyl 2-aminobutanoate structure

Product Name:tert-butyl 2-aminobutanoate

CAS No:15911-72-5

MF:C₈H₁₇NO₂

MW:159.2260825634

MDL:MFCD12766685

CID:1337861

PubChem ID:13283519

Update Time:2025-10-16

tert-butyl 2-aminobutanoate Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2-amino-, 1,1-dimethylethyl ester
- tert-butyl 2-aminobutanoate
- tert-butyl2-aminobutanoate
- 15911-72-5
- DTXSID70534600
- CS-0296145
- EN300-266567
- AB88827
- UZHNWSLHLJLEAZ-UHFFFAOYSA-N
- SCHEMBL78924
- DA-09749
- tert-butyl (2R)-2-aminobutanoate hydrochloride
- tert-butyl 2-amino-butanoate
- MDL： MFCD12766685
- Inchi： 1S/C8H17NO2/c1-5-6(9)7(10)11-8(2,3)4/h6H,5,9H2,1-4H3
- InChI Key： UZHNWSLHLJLEAZ-UHFFFAOYSA-N
- SMILES： O(C(C(CC)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 159.12601
Monoisotopic Mass: 159.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32

tert-butyl 2-aminobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-266567-0.05g	tert-butyl 2-aminobutanoate	15911-72-5		0.05g	$612.0	2023-09-12
Enamine	EN300-266567-0.1g	tert-butyl 2-aminobutanoate	15911-72-5		0.1g	$640.0	2023-09-12
Enamine	EN300-266567-0.25g	tert-butyl 2-aminobutanoate	15911-72-5		0.25g	$670.0	2023-09-12
Enamine	EN300-266567-0.5g	tert-butyl 2-aminobutanoate	15911-72-5		0.5g	$699.0	2023-09-12
Enamine	EN300-266567-1.0g	tert-butyl 2-aminobutanoate	15911-72-5		1g	$0.0	2023-06-07
Enamine	EN300-266567-2.5g	tert-butyl 2-aminobutanoate	15911-72-5		2.5g	$1428.0	2023-09-12
Enamine	EN300-266567-5.0g	tert-butyl 2-aminobutanoate	15911-72-5		5.0g	$3402.0	2023-03-01
Enamine	EN300-266567-10.0g	tert-butyl 2-aminobutanoate	15911-72-5		10.0g	$6627.0	2023-03-01
Chemenu	CM434315-250mg	Butanoic acid, 2-amino-, 1,1-dimethylethyl ester	15911-72-5	95%+	250mg	$355	2023-03-01
Chemenu	CM434315-500mg	Butanoic acid, 2-amino-, 1,1-dimethylethyl ester	15911-72-5	95%+	500mg	$523	2023-03-01